2-Cyclopropoxybenzene-1,3-diamine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 2-cyclopropyloxybenzene-1,3-diamine
• InChI: InChI=1S/C9H12N2O/c10-7-2-1-3-8(11)9(7)12-6-4-5-6/h1-3,6H,4-5,10-11H2
• InChI Key: MDMUZNYJYHIKAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2N)N

Description

2-Cyclopropoxybenzene-1,3-diamine is an aromatic diamine derivative featuring a cyclopropoxy substituent at the 2-position of the benzene ring and amino groups at the 1- and 3-positions. This compound is structurally notable for its rigid cyclopropane ring, which may enhance steric and electronic effects in synthetic applications, particularly in the development of heterocyclic systems or metal-chelating agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxybenzene-1,3-diamine typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 2-cyclopropoxybenzene.

Nitration: The benzene ring is nitrated to introduce nitro groups at the desired positions.

Reduction: The nitro groups are then reduced to amine groups using reducing agents such as hydrogen gas in the presence of a palladium catalyst or other suitable reducing agents like iron powder in acidic conditions.

Industrial Production Methods: Industrial production of 2-Cyclopropoxybenzene-1,3-diamine may involve large-scale nitration and reduction processes, optimized for yield and purity. The use of continuous flow reactors and advanced purification techniques ensures the efficient production of this compound.

Types of Reactions:

Oxidation: 2-Cyclopropoxybenzene-1,3-diamine can undergo oxidation reactions, where the amine groups are oxidized to nitroso or nitro groups.

Reduction: The compound can be further reduced to form derivatives with different functional groups.

Substitution: The amine groups can participate in substitution reactions, where they are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens or sulfonyl chlorides are employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro derivatives, while substitution reactions can produce a variety of substituted benzene derivatives.

Scientific Research Applications

2-Cyclopropoxybenzene-1,3-diamine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly for targeting specific enzymes or receptors.

Industry: It is used in the production of polymers and other advanced materials due to its unique chemical properties.

Mechanism of Action

The mechanism by which 2-Cyclopropoxybenzene-1,3-diamine exerts its effects involves interactions with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved in these interactions are subject to ongoing research, with a focus on understanding the compound’s potential therapeutic benefits.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzo[g]quinoxaline Derivatives (Naphthalene Diamine Analogs)

Naphthalene-2,3-diamine, a precursor to benzo[g]quinoxaline derivatives, shares functional similarities with 2-cyclopropoxybenzene-1,3-diamine due to its aromatic diamine backbone. Key differences and findings include:

• Biological Activity: Benzo[g]quinoxaline derivatives (e.g., compound 3 from ) exhibit submicromolar cytotoxicity against MCF-7 breast cancer cells by inducing apoptosis via Bax activation and Bcl2 downregulation. The cyclopropoxy group in 2-cyclopropoxybenzene-1,3-diamine may modulate similar pathways, but its specific effects remain unstudied .
• Substituent Effects: Electron-donating groups (e.g., amino) in naphthalene diamines enhance planar stacking in DNA intercalation, while the cyclopropoxy group’s electron-withdrawing nature could reduce such interactions .

Cyclen-Based Macrocyclic Compounds

N-(2-aminoethyl)propane-1,3-diamine, a linear diamine precursor to cyclen-based macrocycles, provides insights into the spectroscopic and coordination behavior of diamines:

• NMR Spectral Challenges : Like cyclopropoxy-substituted diamines, cyclen-based macrocycles exhibit broadened $^{13}\text{C}$-NMR signals due to conformational flexibility, complicating spectral interpretation. This contrasts with simpler diamines, where signals are more resolved .
• Coordination Chemistry: Cyclen derivatives are renowned for metal chelation (e.g., Gd$^{3+}$ in MRI contrast agents). The cyclopropoxy group in 2-cyclopropoxybenzene-1,3-diamine could sterically hinder metal binding compared to linear diamines .

Data Tables

Table 2: $^{13}\text{C}$-NMR Spectral Features

Compound Type	Key Shifts (ppm)	Signal Broadening Observed?	Reference
N-(2-aminoethyl)propane-1,3-diamine	40–50 (methylene carbons)	Yes (macrocyclic analogs)
Benzo[g]quinoxaline derivatives	120–140 (aromatic carbons)	No

Research Findings and Implications

• Synthetic Challenges : The cyclopropoxy group may complicate synthetic pathways compared to unsubstituted diamines, requiring optimized conditions for stability .
• Spectroscopic Limitations : Broad NMR signals in macrocyclic analogs highlight the need for advanced techniques (e.g., variable-temperature NMR) to characterize 2-cyclopropoxybenzene-1,3-diamine derivatives .

Notes

• Direct comparative data on 2-cyclopropoxybenzene-1,3-diamine are scarce; this analysis relies on structurally related compounds.
• The cyclopropoxy group’s unique steric and electronic profile warrants targeted research to elucidate its role in medicinal and materials chemistry.